8-Ethoxy-5-methoxy-1,2-dihydronaphthalene

• CAS RN: 196302-41-7
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 8-ethoxy-5-methoxy-1,2-dihydronaphthalene
• InChI: InChI=1S/C13H16O2/c1-3-15-13-9-8-12(14-2)10-6-4-5-7-11(10)13/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key: UFKBXCDTAVOEDJ-UHFFFAOYSA-N
• SMILES: CCOC1=C2CCC=CC2=C(C=C1)OC
• synonyms: Naphthalene, 8-ethoxy-1,2-dihydro-5-methoxy- (9CI)

Description

8-Ethoxy-5-methoxy-1,2-dihydronaphthalene, also known as EM-DN, is a chemical compound that has been widely used in scientific research. EM-DN is a naphthalene derivative that has shown potential in various applications due to its unique chemical properties.

Scientific Research Applications

8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has been studied extensively in scientific research due to its potential applications in various fields. One of the primary uses of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene is as a fluorescent probe for the detection of metal ions. 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has also been used as a ligand in the synthesis of metal complexes and as a precursor for the synthesis of other naphthalene derivatives. Additionally, 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has been studied for its potential use as an antioxidant and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene is not fully understood, but it is believed to be related to its ability to chelate metal ions. 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has been shown to selectively bind to copper ions, which can lead to the formation of a stable complex. This complex is believed to be responsible for the antioxidant and anti-inflammatory effects of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene.
Biochemical and Physiological Effects:
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has antioxidant and anti-inflammatory properties. 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has also been shown to inhibit the formation of reactive oxygen species and to protect against oxidative stress. In vivo studies have demonstrated that 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene can reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene is also stable under a range of conditions, making it suitable for use in various experimental settings. However, 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene. One area of interest is the development of new fluorescent probes based on 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene. Another potential application is the use of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene as a therapeutic agent for the treatment of inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene and to identify any potential side effects or toxicity issues.

Synthesis Methods

8-Ethoxy-5-methoxy-1,2-dihydronaphthalene can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate, followed by the reduction of the resulting product with sodium borohydride. The final product is obtained through a cyclization reaction of the intermediate compound with acetic anhydride.